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Compound of Interest

Compound Name: N-Ethylbenzylamine

Cat. No.: B194571 Get Quote

IUPAC Name: N-benzylethanamine

N-Ethylbenzylamine, systematically known as N-benzylethanamine, is a secondary amine that

serves as a versatile intermediate in various chemical syntheses.[1] This guide provides a

comprehensive overview of its chemical properties, synthesis, and applications, tailored for

researchers, scientists, and professionals in drug development.

Synonyms
Common synonyms for N-Ethylbenzylamine include:

N-Benzylethylamine

Benzenemethanamine, N-ethyl-

Ethylbenzylamine[1][2]

Chemical and Physical Properties
N-Ethylbenzylamine is a colorless to pale yellow liquid with a characteristic amine-like odor at

room temperature.[3] It is generally miscible with common organic solvents and exhibits mild

basicity due to the amine functional group.[3]

Table 1: Physical and Chemical Properties of N-Ethylbenzylamine
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Property Value

Molecular Formula C₉H₁₃N

Molecular Weight 135.21 g/mol [1][4][5]

Boiling Point 191-194 °C[5][6]

Density 0.909 g/mL at 25 °C[6]

Refractive Index n20/D 1.511[6]

Flash Point 69 °C (156.2 °F) - closed cup

Solubility Slightly soluble in water.[6]

CAS Number 14321-27-8[3][4][5]

Synthesis of N-Ethylbenzylamine
N-Ethylbenzylamine can be synthesized through various methods, with one common

approach being the reductive amination of benzaldehyde with ethylamine.[4]

Experimental Protocol: Reductive Amination
This protocol describes the synthesis of N-Ethylbenzylamine from benzaldehyde and

ethylamine using sodium borohydride as the reducing agent.[4]

Materials:

Benzaldehyde (10 mmol)

Ethylamine (10 mmol)

Methanol (20 mL)

Sodium borohydride (5.0 mmol)

Water

Diethyl ether
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Saturated aqueous NaCl

Anhydrous Na₂SO₄

Procedure:

To a mixture of benzaldehyde (10 mmol) in methanol (20 mL), add ethylamine (10 mmol).

Stir the reaction mixture at room temperature for 3-4 hours.

Add sodium borohydride (5.0 mmol) in batches to the mixture.

Continue stirring for an additional 6 hours.

Quench the reaction by adding water (10 mL).

Wash the aqueous layer with diethyl ether (3 x 20 mL).

Combine the organic phases and wash with saturated aqueous NaCl (30 mL).

Dry the organic phase over anhydrous Na₂SO₄ and filter.

Evaporate the solvent under reduced pressure.

Purify the resulting residue using silica gel chromatography with a mixture of CH₂Cl₂/CH₃OH

as the eluent to obtain N-Ethylbenzylamine as a light yellow oil.[4]

Synthesis Workflow
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Reactants

Reaction Steps

Workup and Purification

Benzaldehyde

Stir at Room Temperature
(3-4 hours)

Ethylamine Methanol

Add Sodium Borohydride
(Reduction, 6 hours)

Quench with Water

Extract with Diethyl Ether

Wash with Brine

Dry over Na₂SO₄

Evaporate Solvent

Silica Gel Chromatography

N-Ethylbenzylamine

Click to download full resolution via product page

A flowchart illustrating the synthesis of N-Ethylbenzylamine.
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Applications in Research and Development
N-Ethylbenzylamine is a key building block in the synthesis of more complex organic

molecules.[3] It is frequently used as an intermediate in the pharmaceutical and agrochemical

industries.[3][7] For instance, it has been utilized in the preparation of 2-[(N-Benzyl, N-

ethyl)amino] derivatives from 2-chloro-4H-pyrido[1,2-a]pyrimidin-4-one, highlighting its role in

creating novel therapeutic agents.[8]

Logical Relationship in a Synthetic Pathway

N-Ethylbenzylamine

2-[(N-Benzyl, N-ethyl)amino]derivative

Reacts with

2-chloro-4H-pyrido[1,2-a]pyrimidin-4-one

Potential Therapeutic Agent

Leads to

Click to download full resolution via product page

Use of N-Ethylbenzylamine in pharmaceutical synthesis.

Safety and Handling
N-Ethylbenzylamine is considered a moderately toxic compound and can cause irritation to

the eyes, skin, and respiratory system upon prolonged or repeated exposure.[3]

Table 2: Safety Information
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation,

Category 1B

GHS05 (Corrosion) Danger

H314: Causes severe

skin burns and eye

damage.

Eye Damage/Irritation,

Category 1

Handling Precautions:

Wear suitable protective clothing, gloves, and eye/face protection.[6]

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

[6]

Store in a tightly sealed container in a cool, well-ventilated area, away from strong acids,

oxidizing agents, and sources of ignition.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to N-Ethylbenzylamine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194571#iupac-name-for-n-ethylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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